![molecular formula C19H21FN8 B6431044 4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[5-(5-fluoropyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine CAS No. 2200725-33-1](/img/structure/B6431044.png)
4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[5-(5-fluoropyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine
Overview
Description
The compound is a complex organic molecule that contains several functional groups including pyrazole, pyrimidine, and pyrrole. These groups are common in many biological molecules and pharmaceuticals .
Molecular Structure Analysis
The molecular structure of the compound can be analyzed using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry . These techniques can provide information on the arrangement of atoms in the molecule and the types of bonds present.Chemical Reactions Analysis
The chemical reactions of the compound would depend on the specific functional groups present and their arrangement in the molecule. Pyrazoles, pyrimidines, and pyrroles can undergo a variety of reactions including electrophilic and nucleophilic substitutions, and addition reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its specific structure. These properties could include melting point, boiling point, solubility in various solvents, and stability under different conditions .Scientific Research Applications
Metal-Organic Frameworks (MOFs)
This compound has been used as a bifunctional linker in the synthesis of new square lattice (sql) 2D metal–organic frameworks (MOFs). These MOFs are supramolecular isomers of the lvt 3D network and are potentially porous structures with solvent molecules included in the channels of the as-synthesized materials .
CO2 Adsorption
The synthesized MOFs have shown good CO2 adsorption capacity. The flexibility of the lvt-MeOH-act. network is evidenced by a gate-opening effect seen in the CO2 measurement at 195 K and under gravimetric high-pressure CO2 adsorption .
Hydrophilicity
According to water and ethanol sorption measurements, the new sql frameworks can be categorized as hydrophobic materials in contrast to the hydrophilic lvt framework .
Catalysts in Ring Opening Polymerization
A series of Co(II), Zn(II), and Cd(II) complexes supported by this compound were synthesized. The in situ-generated alkyl derivatives of the synthesized complexes were assessed in the ring-opening polymerization of rac-lactide .
Biological Applications
These compounds possess potential biological applications and were screened against human recombinant alkaline phosphatase including human tissue-nonspecific alkaline phosphatase (h-TNAP), tissue-specific human intestinal alkaline phosphatase (h-IAP), human placental alkaline phosphatase (h-PLAP), and human germ cell alkaline phosphatase (h-GCAP) .
Energetic Performances
The above-mentioned energetic performances show that they are insensitive and have further potential applications as metal-free detonating substances .
Mechanism of Action
Future Directions
properties
IUPAC Name |
2-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-5-(5-fluoropyrimidin-4-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN8/c1-12-3-13(2)28(25-12)18-4-17(22-11-23-18)26-6-14-8-27(9-15(14)7-26)19-16(20)5-21-10-24-19/h3-5,10-11,14-15H,6-9H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TXQWDUZYGLXTFY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1C2=CC(=NC=N2)N3CC4CN(CC4C3)C5=NC=NC=C5F)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN8 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[5-(5-fluoropyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{5-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile](/img/structure/B6430961.png)
![6-{5-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyridine-3-carbonitrile](/img/structure/B6430962.png)
![4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[5-(pyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine](/img/structure/B6430966.png)
![4-[5-(5-chloropyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidine](/img/structure/B6430971.png)
![4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[5-(5-fluoropyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine](/img/structure/B6430972.png)
![4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{5-[(2-methyl-1,3-thiazol-4-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine](/img/structure/B6430974.png)
![4-({5-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}methyl)benzonitrile](/img/structure/B6430980.png)
![4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{5-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine](/img/structure/B6430985.png)
![4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[5-(6-methylpyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine](/img/structure/B6430991.png)
![4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[5-(2-methylpyrimidin-4-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine](/img/structure/B6430993.png)
![4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[5-(4-methoxypyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine](/img/structure/B6431009.png)
![4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-{5-[2-(2H-1,2,3-triazol-2-yl)ethyl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine](/img/structure/B6431025.png)
![4-(3,5-dimethyl-1H-pyrazol-1-yl)-6-[5-(5-methylpyrimidin-2-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]pyrimidine](/img/structure/B6431040.png)
![4,5-dimethyl-6-{5-[3-(trifluoromethyl)pyridin-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}pyrimidine](/img/structure/B6431046.png)